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Compound of Interest

Compound Name: Sulprofos

Cat. No.: B166734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulprofos is an organothiophosphate insecticide and acetylcholinesterase inhibitor.[1] This

technical guide provides an in-depth overview of its core physical and chemical characteristics,

supported by detailed experimental protocols and visual diagrams to facilitate understanding

and application in research and development settings.

Chemical Identity
Identifier Value

IUPAC Name
ethoxy-(4-methylsulfanylphenoxy)-

propylsulfanyl-sulfanylidene-λ5-phosphane

CAS Number 35400-43-2

Molecular Formula C₁₂H₁₉O₂PS₃[1]

Molecular Weight 322.5 g/mol [1]

Chemical Structure
(Image of the chemical structure of Sulprofos

would be placed here in a real document)
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The physical and chemical properties of Sulprofos are crucial for understanding its

environmental fate, behavior, and toxicological profile. These properties are summarized in the

table below.

Property Value Experimental Protocol

Physical State
Tan-colored liquid with a

sulfide-like odor.[2]

Visual and olfactory

observation.

Melting Point -15 °C (technical grade)[2] Capillary Method

Boiling Point 155-158 °C at 0.1 mmHg[2] OECD Guideline 103

Density 1.20 g/cm³ at 20 °C[3] Gravimetric method

Vapor Pressure < 8 mmHg Knudsen Effusion Method

Water Solubility 0.31 mg/L at 20 °C[2]
OECD Guideline 105 (Flask

Method)

Octanol-Water Partition

Coefficient (log Kow)
5.48[2]

OECD Guideline 107 (Shake

Flask Method)

Stability

Hydrolyzes in basic conditions;

stable in acidic or neutral

conditions. Degrades in

sunlight.[2]

Degradation Study

Experimental Protocols
Detailed methodologies for determining the key physical and chemical properties of Sulprofos
are outlined below. These protocols are based on internationally recognized guidelines and

standard laboratory practices.

Melting Point Determination (Capillary Method)
Objective: To determine the temperature at which Sulprofos transitions from a solid to a liquid

state. As Sulprofos is a liquid at room temperature, this protocol would be applicable to its

solidified form at low temperatures.
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Methodology:

Sample Preparation: A small, dried sample of solidified Sulprofos is finely powdered.

Capillary Tube Loading: The powdered sample is packed into a capillary tube to a height of

2-3 mm.[4]

Apparatus Setup: The capillary tube is placed in a melting point apparatus.[5]

Heating: The sample is heated at a controlled rate.[6] A rapid heating rate can be used

initially to determine an approximate melting point, followed by a slower rate (1-2 °C per

minute) as the expected melting point is approached for an accurate determination.[4][5]

Observation: The sample is observed through a magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes liquid are recorded as the melting point

range.[4][5]

Boiling Point Determination (OECD Guideline 103)
Objective: To determine the temperature at which the vapor pressure of Sulprofos equals the

atmospheric pressure.

Methodology (Dynamic Method):

Apparatus: A dynamic boiling point apparatus is used, which allows for the determination of

vapor pressure as well.[2][7]

Procedure: The pressure in the apparatus is systematically varied, and the corresponding

boiling temperatures are recorded.

Data Analysis: A vapor pressure-temperature curve is constructed from the collected data.

Boiling Point Determination: The normal boiling point is determined by interpolating the

temperature at which the vapor pressure equals 101.325 kPa.[2][7]
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Vapor Pressure Determination (Knudsen Effusion
Method)
Objective: To measure the low vapor pressure of a substance like Sulprofos.

Methodology:

Sample Preparation: A small, known mass of Sulprofos is placed in a Knudsen effusion cell,

which has a small orifice of a known area.[8][9]

Experimental Setup: The cell is placed in a vacuum chamber at a constant, controlled

temperature.[8]

Measurement: The rate of mass loss of the substance effusing through the orifice into the

vacuum is measured over time using an ultra-sensitive microbalance.[9]

Calculation: The vapor pressure is calculated from the rate of mass loss, the area of the

orifice, the temperature, and the molecular weight of the substance using the Knudsen

equation.[8]

Water Solubility Determination (OECD Guideline 105 -
Flask Method)
Objective: To determine the saturation concentration of Sulprofos in water at a given

temperature.

Methodology:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.[10]

Equilibration: An excess amount of Sulprofos is added to a flask containing purified water.

The flask is then agitated at a constant temperature (e.g., 20 °C) for a sufficient period to

achieve equilibrium (e.g., 24-48 hours).[10][11]

Phase Separation: The mixture is centrifuged or filtered to separate the undissolved

Sulprofos from the aqueous solution.[11]
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Concentration Analysis: The concentration of Sulprofos in the clear aqueous phase is

determined using a suitable analytical method, such as Gas Chromatography with a

Nitrogen-Phosphorus Detector (GC-NPD) or High-Performance Liquid Chromatography

(HPLC).

Calculation: The water solubility is expressed as the mass of Sulprofos per volume of water

(e.g., mg/L).

Octanol-Water Partition Coefficient (log Kow)
Determination (OECD Guideline 107 - Shake Flask
Method)
Objective: To determine the ratio of the concentration of Sulprofos in n-octanol and water at

equilibrium, which indicates its lipophilicity.

Methodology:

Preparation: A solution of Sulprofos is prepared in either n-octanol or water. This solution is

then mixed with the other solvent in a separatory funnel. The n-octanol and water used are

mutually saturated beforehand.

Equilibration: The funnel is shaken vigorously for a set period to allow for the partitioning of

Sulprofos between the two phases. The mixture is then left to stand to allow the layers to

separate completely. Centrifugation can be used to aid separation.[12]

Phase Separation: The n-octanol and water phases are carefully separated.

Concentration Analysis: The concentration of Sulprofos in each phase is determined using

an appropriate analytical method (e.g., GC-NPD or HPLC).

Calculation: The partition coefficient (Kow) is calculated as the ratio of the concentration of

Sulprofos in the n-octanol phase to its concentration in the aqueous phase. The logarithm of

this value (log Kow) is then reported.
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Primary Signaling Pathway: Acetylcholinesterase
Inhibition
Sulprofos, like other organophosphate insecticides, exerts its primary toxic effect through the

inhibition of the enzyme acetylcholinesterase (AChE).[1] AChE is responsible for the hydrolysis

of the neurotransmitter acetylcholine (ACh) in synaptic clefts. Inhibition of AChE leads to an

accumulation of ACh, resulting in continuous stimulation of cholinergic receptors, which can

cause paralysis and death in insects.
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Start: Prepare Reagents
(AChE, ATCI, DTNB, Sulprofos)

Incubate AChE with
various [Sulprofos]

Add Substrate (ATCI)

Enzymatic Reaction:
AChE hydrolyzes ATCI

to Thiocholine

Colorimetric Reaction:
Thiocholine + DTNB -> Yellow Product (TNB)

Measure Absorbance
at 412 nm

Analyze Data:
Calculate % Inhibition and IC₅₀

End
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Start: Sample Collection
(e.g., soil, water)

Sample Preparation
(Homogenization)

Extraction
(e.g., QuEChERS)

Cleanup
(e.g., SPE)

Concentration

GC-NPD Analysis

Quantification against
Calibration Curve

End: Report Result
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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